N-(3,4-difluorophenyl)-2,2-diphenylacetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C20H15F2NO/c21-17-12-11-16(13-18(17)22)23-20(24)19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,19H,(H,23,24)
• InChI Key: MOEGHDZHDQDRKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C20H15F2NO
• Molecular Weight: 323.3 g/mol

Description

N-(3,4-difluorophenyl)-2,2-diphenylacetamide, also known as DFP-10825, is a chemical compound that has shown potential in scientific research applications. The synthesis and mechanism of action of DFP-10825 have been extensively studied, and its biochemical and physiological effects have been observed in various laboratory experiments.

Mechanism of Action

N-(3,4-difluorophenyl)-2,2-diphenylacetamide is believed to inhibit TRPV1-mediated calcium influx by binding to a site on the channel that is distinct from the capsaicin binding site. This binding site is located in the outer pore region of the channel and is thought to be involved in regulating ion permeation. N-(3,4-difluorophenyl)-2,2-diphenylacetamide has been shown to reduce the open probability of TRPV1 channels by promoting channel closure, leading to a decrease in calcium influx.
Biochemical and Physiological Effects
N-(3,4-difluorophenyl)-2,2-diphenylacetamide has been shown to have various biochemical and physiological effects in laboratory experiments. In addition to its inhibition of TRPV1-mediated calcium influx, N-(3,4-difluorophenyl)-2,2-diphenylacetamide has been shown to reduce capsaicin-induced neuropeptide release in dorsal root ganglion neurons, suggesting a potential role in modulating pain and inflammation. N-(3,4-difluorophenyl)-2,2-diphenylacetamide has also been shown to inhibit the growth of human breast cancer cells in vitro, possibly through its interaction with TRPV1 channels that are overexpressed in these cells.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-2,2-diphenylacetamide has several advantages for laboratory experiments, including its high potency and selectivity for TRPV1 channels, making it a valuable tool for studying the function of these channels. However, N-(3,4-difluorophenyl)-2,2-diphenylacetamide has some limitations, including its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-(3,4-difluorophenyl)-2,2-diphenylacetamide, including investigating its potential as a therapeutic agent for pain and inflammation. Additionally, further studies are needed to elucidate the precise mechanism of action of N-(3,4-difluorophenyl)-2,2-diphenylacetamide on TRPV1 channels and to identify other potential targets for this compound. Finally, there is a need for the development of more soluble analogs of N-(3,4-difluorophenyl)-2,2-diphenylacetamide that can be used in a wider range of experimental settings.

Synthesis Methods

N-(3,4-difluorophenyl)-2,2-diphenylacetamide is synthesized by the reaction of 3,4-difluoroaniline with 2,2-diphenylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds via an amide bond formation between the amine group of 3,4-difluoroaniline and the carboxylic acid group of 2,2-diphenylacetic acid. The resulting product, N-(3,4-difluorophenyl)-2,2-diphenylacetamide, is a white crystalline solid that is soluble in organic solvents such as dichloromethane and dimethyl sulfoxide.

Scientific Research Applications

N-(3,4-difluorophenyl)-2,2-diphenylacetamide has been used in various scientific research applications, including as a tool compound for studying the function of the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 is a non-selective cation channel that is activated by various stimuli such as heat, capsaicin, and acid. N-(3,4-difluorophenyl)-2,2-diphenylacetamide has been shown to selectively inhibit TRPV1-mediated calcium influx in vitro and in vivo, making it a valuable tool for studying the role of TRPV1 in pain and inflammation.